Cas no 2166675-86-9 (5-azadispiro2.0.5^{4}.1^{3}decane)

• Product Name: 5-azadispiro2.0.5^{4}.1^{3}decane
• CAS No: 2166675-86-9
• MF: C₉H₁₅N
• MW: 137.222102403641
• CID: 6128199
• PubChem ID: 165525981
• Update Time: 2025-10-19

5-azadispiro2.0.5^{4}.1^{3}decane Chemical and Physical Properties

Names and Identifiers

• 5-azadispiro2.0.5^{4}.1^{3}decane
• EN300-1461641
• 5-azadispiro[2.0.5^{4}.1^{3}]decane
• 2166675-86-9

• Inchi： 1S/C9H15N/c1-2-6-10-9(3-1)7-8(9)4-5-8/h10H,1-7H2
• InChI Key： LNZAJCQUNMOBOU-UHFFFAOYSA-N
• SMILES： N1CCCCC21CC12CC1

Computed Properties

• Exact Mass: 137.120449483g/mol
• Monoisotopic Mass: 137.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 12Ų

Additional information on 5-azadispiro2.0.5^{4}.1^{3}decane

Introduction to 5-azadispiro[2.0.5⁴.1³]decane (CAS No. 2166675-86-9)

5-azadispiro[2.0.5⁴.1³]decane, with the CAS number 2166675-86-9, is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of spirocyclic compounds, which are characterized by the presence of a spiro center, where two rings share a single atom. The spirocyclic structure imparts unique conformational rigidity and three-dimensional shape, making it an attractive scaffold for drug discovery and development.

The chemical structure of 5-azadispiro[2.0.5⁴.1³]decane features a nitrogen atom at the spiro center, which adds an additional layer of complexity and functionality to the molecule. This nitrogen-containing spirocyclic framework has been explored for its potential in modulating various biological targets, including enzymes, receptors, and ion channels. Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents for a range of diseases.

In terms of synthetic chemistry, the preparation of 5-azadispiro[2.0.5⁴.1³]decane has been achieved through various synthetic routes, each offering different advantages in terms of yield, purity, and scalability. One notable synthetic method involves the use of a tandem cyclization reaction, which efficiently constructs the spirocyclic core with high stereocontrol. This method has been optimized to produce gram quantities of the compound, making it suitable for further biological evaluation and pharmaceutical development.

The biological activity of 5-azadispiro[2.0.5⁴.1³]decane has been extensively studied in recent years. Initial screening assays have shown that this compound exhibits potent inhibitory activity against specific enzymes involved in metabolic pathways, such as kinases and proteases. These findings suggest that 5-azadispiro[2.0.5⁴.1³]decane could be a valuable lead compound for the development of new drugs targeting diseases associated with these enzymes.

Furthermore, preliminary studies have also explored the potential of 5-azadispiro[2.0.5⁴.1³]decane as an anti-inflammatory agent. In vitro experiments using cell lines have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, without significant cytotoxicity. These results are promising and warrant further investigation into its therapeutic potential for inflammatory diseases.

In addition to its enzymatic and anti-inflammatory properties, 5-azadispiro[2.0.5⁴.1³]decane has also shown promise in neuropharmacology. Preclinical studies have indicated that this compound can cross the blood-brain barrier and modulate neurotransmitter systems, particularly those involving serotonin and dopamine. This property makes it a potential candidate for treating neurological disorders such as depression and Parkinson's disease.

The pharmacokinetic profile of 5-azadispiro[2.0.5⁴.1³]decane has been evaluated in animal models to assess its absorption, distribution, metabolism, and excretion (ADME) properties. Results from these studies have shown that the compound exhibits favorable pharmacokinetic parameters, including good oral bioavailability and a reasonable half-life, which are essential for developing an effective drug candidate.

To further enhance its therapeutic potential, researchers are currently investigating various structural modifications to optimize the pharmacological properties of 5-azadispiro[2.0.5⁴.1^{3 sup>]decane}. These efforts include introducing functional groups that can improve solubility, stability, and target selectivity while minimizing off-target effects.

In conclusion, 5-azadispiro[2 .0 . 5^ 4 . 1^ 3 ] decane (CAS No . 2 1 6 6 6 7 5 -8 6 -9) (CAS No . 2 1 6 6 6 7 5 -8 6 -9) (CAS No . 2 1 6 6 6 7 5 -8 6 -9) (CAS No . 2 1 6 6 6 7 5 -8 6 -9) represents a promising molecule with a diverse range of biological activities and therapeutic applications. This compound's unique spirocyclic structure and nitrogen-containing core make it an attractive scaffold for drug discovery and development. Ongoing research continues to explore its full potential in various fields of medicinal chemistry and pharmacology. Ongoing research continues to explore its full potential in various fields of medicinal chemistry and pharmacology. Ongoing research continues to explore its full potential in various fields of medicinal chemistry and pharmacology. Ongoing research continues to explore its full potential in various fields of medicinal chemistry and pharmacology.